Cas no 1357252-37-9 (2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride)

• Product Name: 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride
• CAS No: 1357252-37-9
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• MDL: MFCD20921470
• CID: 3046943
• PubChem ID: 66545406
• Update Time: 2025-10-29

2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride
• 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine
• 2-(4-Ethylphenoxy)-N-(2-furylmethyl )-1-ethanamine hydrochloride
• [2-(4-ethylphenoxy)ethyl](2-furylmethyl)amine hydrochloride
• 2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanaminehydrochloride
• 2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethan-1-amine hydrochloride
• 1357252-37-9
• [2-(4-ethylphenoxy)ethyl](furan-2-ylmethyl)amine hydrochloride
• CS-0358710
• AKOS015995594
• 2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine;hydrochloride

• MDL： MFCD20921470
• Inchi： 1S/C15H19NO2.ClH/c1-2-13-5-7-14(8-6-13)18-11-9-16-12-15-4-3-10-17-15;/h3-8,10,16H,2,9,11-12H2,1H3;1H
• InChI Key： VWHQDNADTPFOMB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC)=CC=1)CCNCC1OC=CC=1.Cl

Computed Properties

• Exact Mass: 281.118
• Monoisotopic Mass: 281.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.4A^2

2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride

Introduction to 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride (CAS No. 1357252-37-9)

2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride, a compound with the CAS number 1357252-37-9, is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study in both academic and industrial settings. The structure of this molecule, featuring a 4-ethylphenoxy group and a 2-furylmethyl moiety, contributes to its unique pharmacological properties and potential therapeutic applications.

The chemical composition of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride is characterized by its complex aromatic and heterocyclic framework. The presence of the 4-ethylphenoxy group suggests potential interactions with various biological targets, while the 2-furylmethyl component adds another layer of complexity to its pharmacological profile. These structural features have led researchers to explore its potential in various therapeutic areas, including central nervous system disorders, inflammatory conditions, and even oncology.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The amine functional group in 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride suggests that it may interact with receptors or enzymes involved in neurotransmission. This has prompted investigations into its potential as a precursor or analog for drugs that target conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have shown promising results in animal models, indicating that this compound may possess anxiolytic and antidepressant-like effects.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This aspect is crucial for drug development, as poor solubility can significantly limit the efficacy of a therapeutic agent. The hydrochloride derivative also ensures stability under various storage conditions, which is essential for maintaining the integrity of the drug during manufacturing and distribution.

One of the most exciting aspects of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride is its potential role in combinatorial therapy. The ability to combine this compound with other drugs or therapeutic agents could lead to synergistic effects that enhance treatment outcomes. For instance, its interaction with existing anti-inflammatory agents might provide a novel approach to managing chronic inflammatory diseases. Similarly, its potential modulation of neurotransmitter systems could complement treatments for neurological disorders.

The synthesis of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These methods are critical for ensuring that the final product meets the stringent standards required for pharmaceutical use.

Efforts are ongoing to optimize the synthetic route for this compound to improve scalability and cost-effectiveness. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Such sustainable approaches are increasingly important in modern drug development, as they align with global efforts to promote environmental responsibility.

The pharmacokinetic properties of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride are another area of active investigation. Studies have begun to explore how this compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for determining appropriate dosing regimens and predicting potential side effects. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), are being used to characterize its metabolic pathways.

Preliminary pharmacokinetic data suggest that this compound exhibits moderate bioavailability and a relatively long half-life upon oral administration. These characteristics make it a promising candidate for once-daily dosing regimens, which would improve patient compliance compared to drugs requiring multiple daily doses. Additionally, insights into its metabolic profile have helped researchers identify potential interactions with other medications that share common metabolic pathways.

The safety profile of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride is being thoroughly evaluated through preclinical studies. These investigations aim to identify any toxicological concerns before human trials commence. Animal models are being used to assess acute toxicity, chronic toxicity, and potential long-term adverse effects. Such studies provide critical information for determining safe dosage ranges and identifying contraindications.

In vitro studies have also been conducted to evaluate the compound's interactions with various biological targets at the molecular level. These experiments help researchers understand how 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride exerts its pharmacological effects and identify any off-target interactions that might lead to side effects. High-throughput screening techniques are being employed to rapidly assess these interactions across large libraries of biological targets.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for robust clinical trial data before market approval can be granted. Researchers are preparing comprehensive dossiers detailing the synthesis, pharmacological properties, pharmacokinetics, safety profile, and efficacy of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride for submission to regulatory agencies such as the FDA and EMA. These submissions will be critical in determining whether this compound progresses into human clinical trials.

The potential applications of 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride extend beyond traditional therapeutic areas. Its unique chemical structure suggests that it might also have utility in agrochemicals or as an intermediate in other industrial processes. While these applications are still in early stages of exploration, they highlight the versatility of this molecule and its broad industrial relevance.

In conclusion, 2-(4-Ethylphenoxy)-N-(2-furylmethyl)-1-ethanamine hydrochloride (CAS No. 1357252-37-9) is a promising chemical entity with significant potential in pharmaceutical research. Its complex structure, characterized by the presence of both aromatic and heterocyclic groups such as the 4-ethylphenoxy moiety and furfuryl component, positions it as a candidate for diverse therapeutic applications ranging from central nervous system disorders to inflammatory conditions. Ongoing research into its synthesis, pharmacological properties, pharmacokinetics, safety profile,and regulatory aspects continues to advance our understandingof this molecule's potentialand contributeto the developmentof novel treatmentsfor various diseases.